![molecular formula C20H22N2O5 B2544361 N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide CAS No. 2034443-46-2](/img/structure/B2544361.png)
N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide
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Description
N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide is a useful research compound. Its molecular formula is C20H22N2O5 and its molecular weight is 370.405. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Carcinogenic Activity
Compounds similar to "N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide" have been synthesized to study their carcinogenic activities. For example, dibenzo[a,l]pyrene and its derivatives, known for their potent carcinogenic activities, were synthesized to explore their tumor-initiating activity in mouse skin. The synthesis of these compounds helps in understanding the mechanisms of carcinogenicity and in developing strategies for cancer prevention (Gill et al., 1994).
Antimicrobial Activities
The synthetic strategies for creating derivatives of similar structures have been explored for their antimicrobial properties. The synthesis of various diamides and their derivatives aims to investigate their potential as antimicrobial agents, showcasing the importance of such compounds in developing new antimicrobial drugs (Agekyan & Mkryan, 2015).
Catalysis and Green Chemistry
Research into tetrahydrobenzo[b]pyran derivatives includes the development of efficient synthesis methods using environmentally friendly catalysts. For instance, the use of hexadecyltrimethyl ammonium bromide in aqueous media for synthesizing tetrahydrobenzo[b]pyran derivatives represents a move towards greener synthetic methods, emphasizing the role of such compounds in sustainable chemistry practices (Jin et al., 2004).
Bioactivity and Drug Development
Studies on new pyrazole and fused pyrazolo[3,4-d]-pyrimidine derivatives, which share structural similarities with the compound , focus on their synthesis and potential bioactivities. These investigations are crucial for identifying novel therapeutic agents and understanding the molecular basis of their activities (Abunada et al., 2008).
properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(oxan-4-ylmethoxy)pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O5/c23-20(22-16-1-2-17-18(12-16)26-10-9-25-17)15-3-6-21-19(11-15)27-13-14-4-7-24-8-5-14/h1-3,6,11-12,14H,4-5,7-10,13H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXSPTBBLSYRMFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1COC2=NC=CC(=C2)C(=O)NC3=CC4=C(C=C3)OCCO4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.